Cas no 21705-13-5 (methyl (2R)-2-aminopropanoate)

methyl (2R)-2-aminopropanoate Properties

Names and Identifiers

• D-Alanine, methyl ester
• (D,L) alanine methyl ester
• (2R)-1-methoxy-1-oxopropan-2-aminium
• Methyl D-alaninate
• methyl (2R)-2-aminopropanoate
• EINECS 244-537-0
• EN300-93456
• (r)-methyl 2-aminopropanoate
• 21705-13-5
• AKOS000272861
• D-Ala-OMe
• DTXSID401315888
• DWKPPFQULDPWHX-GSVOUGTGSA-N
• SCHEMBL104803
• D-ALANINE METHYL ESTER
• NS00015185
• (R)-2-amino-propionic acid methyl ester
• d-alanine methylester
• +Expand

• MDL： MFCD09755963
• InChIKey： DWKPPFQULDPWHX-UHFFFAOYSA-O
• Inchi： InChI=1S/C4H9NO2/c1-3(5)4(6)7-2/h3H,5H2,1-2H3/p+1
• SMILES： COC(C([NH3+])C)=O

Computed Properties

• Exact Mass: 103.06337
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 103.063328530g/mol
• Heavy Atom Count: 7
• Complexity: 72.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32